Cas no 101333-98-6 (1,3-benzoxazol-2-ylmethanamine)

1,3-benzoxazol-2-ylmethanamine structure

101333-98-6 structure

Product Name:1,3-benzoxazol-2-ylmethanamine

CAS No:101333-98-6

Molecular Formula:C₈H₈N₂O

Molecular Weight:148.16192

MDL:MFCD03990563

CID:124615

PubChem ID:1415528

1,3-benzoxazol-2-ylmethanamine Properties

Names and Identifiers

- 2-Benzoxazolemethanamine
- 2-(Aminomethyl)benzoxazole
- (Benzo[d]oxazol-2-yl)methanamine
- 1,3-benzoxazol-2-ylmethanamine
- benzo[d]oxazol-2-ylmethanamine
- (1,3-benzoxazol-2-ylmethyl)amine(SALTDATA: 0.95HCl)
- 1,3-benzoxazol-2-ylmethylamine
- 1,3-benzoxazol-2-ylmethylamine hydrochloride
- 2-Aminomethyl-benzooxazole
- benzoxazol-2-ylmethylamine
- C-Benzooxazol-2-yl-methylamine
- CHEMBRDG-BB 4101049
- 2-(Methanamine)benzoxazole
- 1-(1,3-benzoxazol-2-yl)MethanaMine
- (Benzo[d]oxazol-2-yl)methanamine hydrochloride
- benzo[d]oxazol-2-ylmethylamine
- FT-0645694
- CS-11618
- 101333-98-6
- CHEMBL4548022
- W-204632
- YKUMWOOPDHGKIR-UHFFFAOYSA-N
- (1,3-BENZOXAZOL-2-YLMETHYL)AMINE
- AKOS000282839
- 2-AMINOMETHYLBENZOXAZOLE
- SCHEMBL1786789
- AC2205
- BB 0240929
- (1,3-benzoxazol-2-yl)methanamine
- Benzo[d]oxazol-2-yl-methanamine
- EN300-100459
- AB16902
- CS-0034909
- DTXSID50362842
- SY026571
- MFCD03990563
- 1-(1,3-benzoxazol-2-yl)methanamine
- 2-BENZOXAZOLEMETHANAMINE
- ALBB-005882
- DB-058593
- STK503592
- BENZO[D]OXAZOL-2-YLMETHANAMINE
- 1,3-Benzoxazol-2-ylmethylamine
- 1,3-benzoxazol-2-ylMethanaMine
- +Expand
- MDL： MFCD03990563
- InChIKey： YKUMWOOPDHGKIR-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H8N2O/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4H,5,9H2
- SMILES： NCC1=NC2=C(O1)C=CC=C2

Computed Properties

Exact Mass: 148.06400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 148.064
Heavy Atom Count: 11
Complexity: 140
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52A^2

Experimental Properties

LogP: 1.98680
PSA: 52.05000
Refractive Index: 1.637
Boiling Point: 246.7°C at 760 mmHg
Flash Point: 103°C
Density: 1.239

1,3-benzoxazol-2-ylmethanamine Security Information

1,3-benzoxazol-2-ylmethanamine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-benzoxazol-2-ylmethanamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA05323-500mg	Benzo[d]oxazol-2-ylmethanamine	101333-98-6	>95%	500mg	$578.00	2024-04-20
abcr	AB493048-250 mg	(1,3-Benzoxazol-2-ylmethyl)amine	101333-98-6		250MG	€278.00	2022-08-31
Apollo Scientific	OR470756-250mg	2-(Aminomethyl)benzoxazole	101333-98-6		250mg	£210.00	2023-09-02
Chemenu	CM362257-1g	1,3-benzoxazol-2-ylmethylamine hydrochloride	101333-98-6	95%+	1g	$270	2023-01-17
Cooke Chemical	M1693635-250mg	2-(Aminomethyl)benzoxazole	101333-98-6	97%	250mg	RMB 911.20	2023-09-07
Enamine	EN300-100459-0.05g	(1,3-benzoxazol-2-yl)methanamine	101333-98-6	95%	0.05g	$35.0	2023-10-28
eNovation Chemicals LLC	D693942-0.25g	2-(Aminomethyl)benzoxazole	101333-98-6	97%	0.25g	$180	2022-07-28
Fluorochem	048105-1g	2-Aminomethyl-benzooxazole	101333-98-6	97%	1g	￡511.00	2022-03-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0279-1g	C-Benzooxazol-2-yl-methylamine	101333-98-6	96%	1g	1187.26CNY
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ8132-1G	1,3-benzoxazol-2-ylmethanamine	101333-98-6	95%	1g	￥ 1,643.00	2023-03-30

1,3-benzoxazol-2-ylmethanamine Synthesis

1,3-benzoxazol-2-ylmethanamine Related Literature

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6. Nucleic acid biosensors for environmental pollution monitoring

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8. Mechanical-tuning of the cooperativity of SC particles via the matrix crystallization and related size effects†‡

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9. Correction: Role of conformation in crystal formation and transition of polybutene-1

Xing Qiu,Cunliang Hu,Jingqing Li,Dinghai Huang,Shichun Jiang CrystEngComm, 2019,21, 4661-4661
10. Dissociative and non-dissociative adsorption dynamics of N2 on Fe(110)

Phys. Chem. Chem. Phys., 2012,14, 7471-7480

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:101333-98-6)1,3-benzoxazol-2-ylmethanamine

Purity:99%/99%/99%

Quantity:1.0g/5.0g/10.0g

Price($):206.0/628.0/932.0